Cas no 1262787-56-3 (tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate
• CAS No: 1262787-56-3
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 4565908
• PubChem ID: 67957378
• Update Time: 2025-10-31

tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-benzoyl-4-methylpiperidin-4-ylcarbamate
• Carbamic acid, N-(1-benzoyl-4-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate
• A50914
• KYFSMUIWWZIGKA-UHFFFAOYSA-N
• (1-Benzoyl-4-methylpiperidin-4-yl)carbamic acid tert-butyl ester
• tert-butyl(1-benzoyl-4-methylpiperidin-4-yl)carbamate
• tert-butyl N-(1-benzoyl-4-methylpiperidin-4-yl)carbamate
• 1262787-56-3
• SCHEMBL9898597
• CS-W000147

• Inchi： 1S/C18H26N2O3/c1-17(2,3)23-16(22)19-18(4)10-12-20(13-11-18)15(21)14-8-6-5-7-9-14/h5-9H,10-13H2,1-4H3,(H,19,22)
• InChI Key： KYFSMUIWWZIGKA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C)CCN(C(=O)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate

Introduction to Tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate and Its Applications in Modern Chemical Biology

Tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate, a compound with the CAS number 1262787-56-3, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The unique combination of functional groups within its framework, including the tert-butyl and carbamate moieties, contributes to its versatility and reactivity, making it a valuable tool for synthetic chemists and biologists alike.

The structural motif of tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate is derived from piperidine, a six-membered heterocyclic amine that is widely recognized for its role in medicinal chemistry. The presence of a benzoyl group at the 1-position and a methyl substituent at the 4-position enhances the compound's pharmacological properties, potentially improving its binding affinity to biological targets. This structural design aligns with the growing trend in drug discovery towards molecules that exhibit high selectivity and low toxicity.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives for therapeutic applications. These derivatives are particularly interesting because they can modulate various biological pathways without causing significant off-target effects. The carbamate group in tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate serves as a key pharmacophore, enabling interactions with specific enzymes and receptors. This feature has made it a promising candidate for further investigation in the development of small-molecule drugs.

One of the most compelling aspects of this compound is its potential use as an intermediate in the synthesis of more complex molecules. The tert-butyl group provides stability to the molecule while allowing for further functionalization, making it an ideal building block for medicinal chemists. Researchers have leveraged this property to create libraries of analogs that can be screened for biological activity. Such libraries are essential for identifying lead compounds that can be optimized into viable drugs.

The benzoyl group in tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate also plays a crucial role in determining its reactivity. This moiety can participate in various chemical transformations, including condensation reactions with nucleophiles and hydrolysis under acidic or basic conditions. These reactions make it possible to modify the compound's structure in ways that could enhance its pharmacological properties or improve its solubility profile.

Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For instance, researchers have demonstrated that certain piperidine-based compounds exhibit potent activity against infectious diseases and cancer. The structural features of tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate, particularly the combination of the benzoyl and carbamate groups, are believed to contribute to these observed effects by facilitating interactions with target proteins.

The synthesis of tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired molecular framework efficiently. These methods not only improve the practicality of producing the compound but also allow for greater control over its stereochemistry.

The pharmacological evaluation of tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate has revealed several promising properties. In vitro studies indicate that it can inhibit specific enzymes involved in disease pathways without significant toxicity. Additionally, preliminary animal models suggest that it may have therapeutic potential for conditions such as inflammation and neurodegeneration. These findings underscore the importance of continued research into this compound and its derivatives.

The development of new drugs is often hampered by challenges related to bioavailability and metabolic stability. However, the structural features of tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate, particularly the tert-butyl group, may help mitigate these issues by improving solubility and reducing susceptibility to enzymatic degradation. Further studies are needed to fully understand how these properties influence drug-like characteristics.

In conclusion, tert-butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique molecular structure, characterized by key functional groups such as the benzoyl and carbamate moieties, makes it a versatile tool for synthetic chemists and biologists alike. Continued research into this compound is likely to yield valuable insights into disease mechanisms and novel therapeutic strategies.